Cas no 107512-01-6 (Ethanethioic acid,S-(cyclohexylmethyl) ester)

• Product Name: Ethanethioic acid,S-(cyclohexylmethyl) ester
• CAS No: 107512-01-6
• MF: C₉H₁₆OS
• MW: 172.287741661072
• CID: 127585
• PubChem ID: 24878833
• Update Time: 2025-04-18

Ethanethioic acid,S-(cyclohexylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,S-(cyclohexylmethyl) ester
• Cyclohexylmethanethiol acetate
• S-(Cyclohexylmethyl) ethanethioate
• 1-Acetylmercapto-cyclohexen-(1)
• Acetylmercaptomethyl-cyclohexan
• CTK0E7222
• Ethanethioic acid, S-1-cyclohexen-1-yl ester
• S-(Cyclohexen-(1)-yl)-thioacetat
• thioacetic acid S-cyclohex-1-enyl ester
• thioacetic acid S-cyclohexylmethyl ester
• Thioessigsaeure-S-< cyclohexyl-methylester>
• Thioessigsaeure-S-cyclohex-1-enylester
• Thioessigsaeure-S-cyclohexylmethylester
• CYCLOHEXYLMETHANETHIOL ACETATE 97
• Cyclohexylmethanethiol acetate, 97%
• 107512-01-6
• SCHEMBL5641934
• J-001905

• MDL： MFCD03094019
• Inchi： 1S/C9H16OS/c1-8(10)11-7-9-5-3-2-4-6-9/h9H,2-7H2,1H3
• InChI Key： SARKVIALWOJVNK-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC1CCCCC1

Computed Properties

• Exact Mass: 172.09228
• Monoisotopic Mass: 172.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.003 g/mL at 25 °C(lit.)
• Boiling Point: 238-239 °C(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.497(lit.)
• PSA: 17.07
• Solubility: Not determined

Ethanethioic acid,S-(cyclohexylmethyl) ester Security Information

• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Safety Term：WGK Germany 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters